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Compound of Interest

Compound Name:
(4-Aminophenyl)(4-

nitrophenyl)methanone

CAS No.: 22020-57-1

Cat. No.: B14708738

Get Quote

Molecular Identity & Strategic Significance
(4-Aminophenyl)(4-nitrophenyl)methanone (also known as 4-amino-4'-nitrobenzophenone)

represents a classic D-π-A (Donor-π-Acceptor) system. The molecule features an electron-

donating amine group (

) and an electron-withdrawing nitro group (

) connected via a benzophenone bridge.

Chemical Formula:

Molecular Weight: 242.23 g/mol

Electronic Structure: The "push-pull" nature facilitates strong Intramolecular Charge Transfer

(ICT), making it a high-value intermediate for:

Nonlinear Optical (NLO) Materials: High hyperpolarizability.
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High-Performance Polymers: A monomer for polyimides requiring thermal stability.

Azo Dyes: A precursor for diazo coupling reactions.

Accurate thermodynamic data—specifically solubility and fusion properties—are prerequisites

for designing efficient crystallization processes, which determine the purity and morphology of

the final solid product.

Theoretical Baseline: Predicted Properties
Before experimental validation, establishing a theoretical baseline is essential for experimental

design (e.g., selecting DSC temperature ranges or solvent systems).

Estimated Fusion Properties
Based on Group Contribution Methods (Joback/Reid) and comparative analysis of structural

analogs (e.g., 4,4'-diaminobenzophenone,

; 4-nitrobenzophenone,

), the predicted properties are:

Property Predicted Range Rationale

Melting Point (

)
190°C – 215°C

Strong intermolecular dipole-

dipole interactions and H-

bonding (

) significantly elevate lattice

energy compared to mono-

substituted analogs.

Enthalpy of Fusion (

)
28 – 35 kJ/mol

High lattice stability requires

significant energy to disrupt

the crystal structure.

LogP (Octanol/Water) ~2.1 – 2.5

Moderate lipophilicity; likely

soluble in polar organic

solvents but sparingly soluble

in water.
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Hansen Solubility Parameters (HSP)
To select optimal solvents for solubility screening, we calculate the HSP vector

:

(Dispersion): ~19.5 MPa

(Aromatic backbone)

(Polar): ~11.0 MPa

(Nitro and Carbonyl groups)

(Hydrogen Bonding): ~8.5 MPa

(Amine donor)

Solvent Selection Strategy:

Good Solvents: DMF, DMSO, NMP (High

, moderate

).

Moderate Solvents: Acetone, Ethyl Acetate (Match

, lower

).

Anti-Solvents: Water, Hexane (Mismatched

vectors).

Experimental Protocols (The "How-To")
This section details the self-validating protocols required to generate "Gold Standard"

thermodynamic data.

Protocol A: Solid-Liquid Equilibrium (SLE) Measurement
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Method: Static Gravimetric Method (Isothermal Saturation). Objective: Determine mole fraction

solubility (

) as a function of temperature (

).

Preparation: Add excess (4-Aminophenyl)(4-nitrophenyl)methanone solid to 50 mL of

selected solvent (e.g., Ethanol, Ethyl Acetate) in a jacketed equilibrium cell.

Equilibration: Stir at constant temperature (

) for 24–48 hours.

Validation Check: Measure concentration at 24h and 48h. If deviation is

, equilibrium is reached.

Sampling: Stop stirring and allow settling for 2 hours. Withdraw supernatant using a pre-

heated syringe filter (0.22

PTFE) to prevent precipitation.

Quantification:

Transfer filtrate to a pre-weighed weighing dish.

Evaporate solvent (vacuum oven at

).

Weigh the dry residue until constant mass is achieved (

).

Calculation:

Where

is the solute and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b14708738/docs?utm_src=pdf-body#thermodynamic-characterization-framework-4-aminophenyl-4-nitrophenyl-methanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


is the solvent.

Protocol B: Thermal Analysis (DSC)
Method: Differential Scanning Calorimetry. Objective: Precise

and

.

Calibration: Calibrate heat flow and temperature using Indium (

) and Zinc (

) standards.

Sample: Encapsulate 3–5 mg of dried sample in a hermetically sealed aluminum pan.

Program:

Equilibrate at 30°C.

Ramp 10°C/min to 250°C (First Heat)

Determine

(onset).

Cool 10°C/min to 30°C.

Ramp 10°C/min to 250°C (Second Heat).

Analysis: Integrate the endothermic melting peak on the first heating cycle (unless thermal

history removal is required) to find

.

Thermodynamic Modeling & Correlation
Raw data must be correlated to be useful for process simulation. We utilize three primary

models, selected based on the non-ideality of the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Modified Apelblat Equation
Best for empirical correlation of temperature dependence.

A, B, C: Empirical parameters determined by regression.

Utility: Excellent interpolation for cooling crystallization curves.

(Buchowski-Ksiazczak) Equation
Connects solubility to fusion properties.

: Model parameters related to solution non-ideality and association.

Activity Coefficient Models (NRTL / Wilson)
Required for mixing calculations (e.g., anti-solvent crystallization).

: Activity coefficient, calculated via NRTL parameters (

) regressed from experimental data.

Visualization of Workflows
Diagram 1: Thermodynamic Characterization Workflow
This flowchart outlines the critical path from synthesis to process model.
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Caption: Integrated workflow for deriving process-critical thermodynamic parameters from raw

material.
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Diagram 2: Model Selection Logic
How to choose the correct mathematical model for your data.

Experimental Solubility Data
(x vs T)
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van't Hoff Equation
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Check Deviation Type
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NRTL / Wilson
(For Process Simulation)

 Activity Coeff. Needed

Click to download full resolution via product page

Caption: Decision matrix for selecting thermodynamic models based on data complexity and

application.

Process Implications
Crystallization Design
Using the generated solubility curve (e.g., in Ethanol):

Supersaturation Control: The "metastable zone width" (MSZW) is determined by cooling a

saturated solution until nucleation occurs. For push-pull systems, this zone is often narrow,

requiring precise cooling ramps (e.g., 0.5 K/min) to avoid oiling out.

Purification: The significant solubility difference between the target molecule (polar) and non-

polar byproducts allows for effective purification via cooling crystallization from polar solvents
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like Ethanol or Ethyl Acetate.

Stability
The high melting point (

) indicates excellent thermal stability, suitable for high-temperature polymerization reactions
(e.g., polyimide synthesis) without degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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